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Compound of Interest

Compound Name:
Thieno[3,2-b]thiophene-2,5-

dicarbaldehyde

Cat. No.: B1297048 Get Quote

Thieno[3,2-b]thiophene-2,5-dicarbaldehyde: A
Technical Guide
CAS Number: 37882-75-0

A comprehensive overview of the physicochemical properties, synthesis, and applications of a

key building block in organic electronics and materials science.

This technical guide provides an in-depth analysis of Thieno[3,2-b]thiophene-2,5-
dicarbaldehyde, a pivotal organic compound for researchers, scientists, and professionals in

drug development and materials science. This document outlines its core properties, detailed

experimental protocols for its synthesis, and its current and potential applications.

Core Physicochemical Properties
Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is a solid, typically appearing as an orange to

brown crystalline powder.[1] Its fused bicyclic aromatic structure, featuring two thiophene rings,

imparts significant thermal stability and desirable electronic properties. The presence of two

aldehyde functional groups makes it a versatile precursor for the synthesis of more complex

conjugated molecules.
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A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.

Property Value Source

Molecular Formula C₈H₄O₂S₂ [1][2]

Molecular Weight 196.25 g/mol [2][3]

Melting Point 274-277 °C [2]

Boiling Point 388.1 °C at 760 mmHg [4]

Density 1.559 g/cm³ [4]

Appearance
Orange to brown crystalline

powder
[1]

Purity Typically ≥ 93% (GC) [1][5]

Storage Temperature 2-8°C [2]

InChI
1S/C8H4O2S2/c9-3-5-1-7-

8(11-5)2-6(4-10)12-7/h1-4H
[2]

SMILES O=Cc1cc2sc(C=O)cc2s1 [2]

Synthesis and Experimental Protocols
The primary method for the synthesis of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is the

Vilsmeier-Haack formylation of the thieno[3,2-b]thiophene core. This electrophilic aromatic

substitution reaction introduces formyl groups onto the electron-rich thiophene rings.

Experimental Protocol: Vilsmeier-Haack Formylation
This protocol is based on the established methodology for the formylation of thieno[3,2-

b]thiophenes.

Materials:

Thieno[3,2-b]thiophene
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Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Saturated aqueous sodium carbonate (Na₂CO₃) solution

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of phosphorus oxychloride in DMF is prepared by adding POCl₃ dropwise to DMF

at 0°C with stirring. This mixture is then cooled to 0°C.

Thieno[3,2-b]thiophene is dissolved in DMF and cooled to 0°C.

The cooled Vilsmeier reagent (POCl₃ in DMF) is added dropwise to the solution of

thieno[3,2-b]thiophene with continuous stirring.

The reaction mixture is allowed to warm to room temperature and then heated to 60°C for

several hours.

After the reaction is complete, the mixture is poured into ice-cold water.

The pH of the solution is adjusted to 8-9 by the addition of a saturated aqueous solution of

sodium carbonate to neutralize the acid.

The product is extracted with dichloromethane.

The combined organic extracts are washed with water, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield Thieno[3,2-b]thiophene-2,5-dicarbaldehyde.
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A simplified workflow for the synthesis of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde.

Applications in Research and Development
Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is a valuable building block in the field of

materials science, particularly for the development of organic electronic materials. Its

bifunctional nature allows for the synthesis of conjugated polymers and small molecules with

tailored optoelectronic properties.

Organic Electronics
The thieno[3,2-b]thiophene core is known for its excellent charge transport properties, making it

an ideal component for organic semiconductors.[1] The dicarbaldehyde derivative serves as a

monomer for the synthesis of donor-acceptor (D-A) type conjugated polymers. In these

polymers, the electron-rich thieno[3,2-b]thiophene unit typically acts as the electron donor.

These materials are being investigated for applications in:

Organic Field-Effect Transistors (OFETs): The rigid, planar structure of the thienothiophene

core promotes intermolecular π-π stacking, which is crucial for efficient charge transport.

Organic Photovoltaics (OPVs): As a component of the active layer in solar cells, polymers

derived from this compound can contribute to efficient light absorption and charge

separation.

Organic Light-Emitting Diodes (OLEDs): The tunable electronic properties of materials

synthesized from this precursor are beneficial for developing efficient light-emitting layers.

Dye-Sensitized Solar Cells (DSSCs)
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Research has demonstrated the use of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde in the

synthesis of novel metal-free organic dyes for Dye-Sensitized Solar Cells. These organic dyes

offer an environmentally friendly and cost-effective alternative to traditional ruthenium-based

dyes.

Covalent Organic Frameworks (COFs)
The aldehyde functionalities of this molecule make it a suitable linker for the construction of 2D

Covalent Organic Frameworks. These porous crystalline polymers have potential applications

in gas storage, catalysis, and sensing.

While the thienothiophene scaffold is found in some biologically active molecules, specific

studies on the direct application of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde in drug

development or its interaction with signaling pathways are not extensively reported in the

current literature. The primary focus of research remains on its material science applications.

Safety and Handling
Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is classified as an irritant. It is advisable to

handle this compound in a well-ventilated area, wearing appropriate personal protective

equipment, including gloves and safety glasses. For detailed safety information, please refer to

the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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